A highly sensitive and selective resonance Rayleigh scattering method for bisphenol A detection based on the aptamer–nanogold catalysis of the HAuCl4–vitamin C particle reaction†

RSC Advances Pub Date: 2013-05-17 DOI: 10.1039/C3RA41845F

Abstract

Based on the catalytic effect of the bisphenol A aptamer-modified gold nanoparticle (Apt–GN) on the HAuCl4-vitamin C (VC) particle reaction and its resonance Rayleigh scattering effect at 370 nm, 3.33–333.3 ng mL−1 bisphenol A was detected, with a detection limit of 0.083 ng mL−1.

Graphical abstract: A highly sensitive and selective resonance Rayleigh scattering method for bisphenol A detection based on the aptamer–nanogold catalysis of the HAuCl4–vitamin C particle reaction
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